N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H23N7O/c24-16(18-13-4-2-1-3-5-13)22-10-8-21(9-11-22)15-7-6-14-19-17-12-23(14)20-15/h6-7,12-13H,1-5,8-11H2,(H,18,24)
• InChI Key: RWEHHTOXSZVZBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2CCN(CC2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C16H23N7O
• Molecular Weight: 329.40 g/mol

Description

N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide (NCPP) is a novel compound synthesized by combining a cyclohexyl group with a piperazine group and a triazole group. It has been studied for its potential therapeutic and research applications due to its unique structure and biochemical properties.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target theSerine/threonine-protein kinase pim-1 . This enzyme plays a crucial role in cell survival and proliferation, making it a potential target for therapeutic interventions.

Mode of Action

Based on its structural similarity to other triazolopyridazine compounds, it is likely that it interacts with its target by forming hydrogen bonds and other non-covalent interactions . This interaction could potentially alter the activity of the target protein, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide has been studied for its potential therapeutic and research applications due to its unique structure and biochemical properties. The advantages of using N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide in lab experiments include its ability to interact with several important biological molecules and its potential to modulate the activity of certain proteins and enzymes. The limitations of using N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide in lab experiments include its potential toxicity, as well as its instability in certain conditions.

Future Directions

N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide has been studied for its potential therapeutic and research applications due to its unique structure and biochemical properties. Potential future directions for the research and development of N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide include further investigation of its effects on the regulation of cell signaling pathways and its potential use in the treatment of certain diseases, such as cancer, diabetes, and Alzheimer’s disease. Additionally, further research is needed to investigate the potential of N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide as a therapeutic agent for the treatment of bacterial infections and other pathogenic diseases. Furthermore, further studies are needed to investigate the potential of N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide as an adjuvant for vaccines and other immunomodulatory agents.

Synthesis Methods

N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide is synthesized by a three-step process. The first step involves the reaction of 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxylic acid with cyclohexylmagnesium bromide to form the cyclohexyl ester. The second step is the reaction of the cyclohexyl ester with sodium hydroxide to form the cyclohexyl amide. The final step is the reaction of the cyclohexyl amide with 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxylic acid to form N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide.

Scientific Research Applications

N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide has been studied for its potential therapeutic and research applications. It has been used as a tool to study the effects of cyclohexyl amides on the inhibition of bacterial growth and the modulation of the immune system. It has also been used in studies to investigate the effects of piperazine derivatives on the regulation of protein activity. In addition, N-cyclohexyl-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide has been studied for its potential use in the treatment of certain diseases, such as cancer, diabetes, and Alzheimer’s disease.